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Compound of Interest

Compound Name: Azamethiphos-d6

Cat. No.: B563269 Get Quote

Identification and Hazard Classification
Azamethiphos-d6 is the deuterated isotopologue of Azamethiphos.[1] While specific GHS

classification for the d6 variant is not always detailed, the parent compound, Azamethiphos, is

classified as a potent neurotoxin that functions by inhibiting acetylcholinesterase (AChE), an

essential enzyme for nerve function.[3][4]

Hazard Statements for Azamethiphos (applicable as a primary reference for Azamethiphos-
d6):

May be fatal if swallowed.

Harmful if absorbed through the skin.

Causes substantial but temporary eye injury.

A moderate eye and mild skin irritant.

Highly toxic by ingestion and inhalation.

Very toxic to aquatic life.[5]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties for both

Azamethiphos-d6 and its parent compound, Azamethiphos.
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Property Azamethiphos-d6 Azamethiphos

Molecular Formula C₉H₄D₆ClN₂O₅PS[1][6] C₉H₁₀ClN₂O₅PS[3]

Molecular Weight 330.71 g/mol [1][6] 324.68 g/mol [7]

CAS Number 1189894-02-7[1][6] 35575-96-3[1]

Appearance
Off-White Crystalline

Powder[6]

White to grey crystalline

solid[8]

Melting Point 92-93°C[6] 88-93°C

Vapor Pressure Not Available 0.0049 x 10⁻³ Pa (at 20°C)

Solubility in Water Not Available 1.1 g/kg (at 20°C)

Specific Gravity Not Available 1.60 g/cm³

Toxicological Information
Azamethiphos-d6 is expected to share a similar toxicological profile with Azamethiphos, which

is a cholinesterase inhibitor.[3] Exposure can lead to symptoms ranging from excessive

salivation and eye-watering at low doses to muscle spasms, convulsions, and potentially death

at higher doses.[3][5]

Mechanism of Action
As an organophosphate, Azamethiphos acts by inhibiting the enzyme acetylcholinesterase

(AChE).[3][8] This inhibition leads to an accumulation of the neurotransmitter acetylcholine,

causing overstimulation of nerve endings.
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Caption: Mechanism of Acetylcholinesterase (AChE) inhibition by Azamethiphos.

Quantitative Toxicity Data (Azamethiphos)
Specific quantitative toxicity data for Azamethiphos-d6 is not readily available in the provided

safety data sheets.[2] The following data for the parent compound, Azamethiphos, is presented

as the primary reference for risk assessment.

Test Type Species Route Value

LD₅₀ Rat Oral 834 mg/kg[5]

LD₅₀ Hamster Oral 1764 mg/kg[5]

LD₅₀ Rabbit Dermal >2020 mg/kg[5]

LD₅₀ Rat Dermal >2150 mg/kg[5]

LC₅₀ Daphnia magna Aquatic 0.33 µg/L[5]
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Experimental Protocols and Safe Handling
While detailed protocols for the toxicological assays are not provided in the safety data sheets,

this section outlines the established procedures for safe handling, emergency response, and

personal protection as mandated by safety guidelines.

Personal Protective Equipment (PPE)
Proper PPE is mandatory to prevent exposure. This includes chemical-resistant gloves, tightly

fitting safety goggles, and a full-face respirator if exposure limits are exceeded or dust

formation is significant.[2][9]

Required PPE for
Azamethiphos-d6 Handling

Eye/Face Protection
(Tightly fitting safety goggles)

Skin Protection
(Chemical impermeable gloves)

Body Protection
(Fire/flame resistant and

impervious clothing)

Respiratory Protection
(Full-face respirator if dust is present)
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Caption: Required Personal Protective Equipment (PPE) for safe handling.

Handling and Storage Protocol
Handling: Handle in a well-ventilated area.[9] Avoid the formation of dust and aerosols.[9] Do

not breathe dust. Avoid contact with eyes, skin, and clothing.[9] Wash hands thoroughly after

handling.[9]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[9] Store

away from oxidizing agents, foodstuffs, and incompatible materials.[9]

Accidental Release Measures
Evacuation: Evacuate personnel to a safe area, keeping people away and upwind of the

spill.[9]
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Ventilation: Ensure adequate ventilation.[9]

Ignition Sources: Remove all sources of ignition.[9]

Containment: Prevent further leakage if it is safe to do so. Do not let the chemical enter

drains.[9]

Cleanup: Sweep up the material, place it in a suitable closed container for disposal, and

avoid raising dust.[9] Wash the spill site after material pickup is complete.

First-Aid Measures Workflow
Immediate medical attention is crucial in case of exposure. Atropine has been shown to be an

effective antidote for the anticholinesterase effects of Azamethiphos.[10]

Exposure Route

Immediate Action

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Provide oxygen if breathing is difficult.

Take off contaminated clothing.
Wash with soap and water.

Rinse with pure water
for at least 15 minutes.

Rinse mouth with water.
Do NOT induce vomiting.

Seek Immediate
Medical Advice
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Caption: First-aid workflow following an exposure event.

Stability and Reactivity
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Chemical Stability: Stable at room temperature.

Conditions to Avoid: Oxidizing agents.

Incompatible Materials: Data not available for Azamethiphos-d6, but oxidizing agents

should be avoided for Azamethiphos.

Hazardous Decomposition Products: Thermal decomposition may produce toxic fumes,

including carbon monoxide, carbon dioxide, nitrogen oxides, sulfur oxides, and phosphorous

oxides.

Hazardous Polymerization: Will not occur.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[2][9]

Specific Hazards: Emits toxic fumes under fire conditions.

Protective Equipment: Wear a self-contained breathing apparatus and protective clothing to

prevent contact with skin and eyes.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety data sheet (SDS) for Azamethiphos-d6].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563269#safety-data-sheet-sds-for-azamethiphos-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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